![molecular formula C7H14N2 B079534 1-Cyclopropylpiperazine CAS No. 20327-23-5](/img/structure/B79534.png)
1-Cyclopropylpiperazine
Overview
Description
1-Cyclopropylpiperazine (1-CPP) is a cyclic organic compound that has been used in a variety of scientific research applications. It is a heterocyclic compound containing a nitrogen atom in a three-membered ring, and is commonly used in the synthesis of pharmaceuticals and other compounds. Its unique structure and properties make it an attractive molecule for further study.
Scientific Research Applications
Vibrational Spectroscopy and Conformational Studies : Keşan et al. (2012) performed FT-IR and FT-Raman spectroscopic studies of 1-cyclopropylpiperazine (1cppp), utilizing DFT calculations to predict vibrational frequencies, structural parameters, and assignments. The Cs (equatorial-equatorial) point group was identified as the most stable conformer of 1cppp, indicating its potential for detailed structural analysis and application in various fields, including material science and pharmacology (Keşan et al., 2012).
Antibacterial Agents Synthesis : Uno et al. (1989) synthesized 1-hydroxypiperazine dihydrochloride and applied it to create new pyridone carboxylic acid antibacterial agents. A derivative containing this compound showed potent antibacterial activity, suggesting its utility in developing new antibacterial drugs (Uno et al., 1989).
HIV-1 Protease Inhibitors : Kim et al. (1995) explored various cycloalkylpiperazine derivatives, including cyclopropylpiperazine, as HIV-1 protease inhibitors. These compounds exhibited excellent potency in enzyme inhibition and whole-cell assays, suggesting their potential in HIV treatment (Kim et al., 1995).
Pharmaceutical Preparations and Impurity Analysis : Fares et al. (2022) discussed the determination of Cyclizine, an antiemetic drug, along with its toxic impurities, including 1-Methylpiperazine, by green multivariate calibration using UV-spectroscopic data. This research underlines the importance of this compound and related compounds in ensuring the purity and safety of pharmaceuticals (Fares et al., 2022).
Antibacterial and Anti-tubercular Agents : Suresh et al. (2014) synthesized a series of this compound analogs with significant in vitro anti-tubercular and antibacterial activity. The results indicate its potential as a structural core for developing new therapeutics for bacterial infections and tuberculosis (Suresh et al., 2014).
N-Dealkylation and Metabolism Studies : Caccia (2007) reviewed the metabolism of several arylpiperazine derivatives used in treating depression, psychosis, and anxiety. The paper discusses the N-dealkylation of these compounds to 1-aryl-piperazines, including those related to this compound, highlighting its relevance in understanding drug metabolism and designing more effective therapeutics (Caccia, 2007).
Mechanism of Action
Mode of Action
The mode of action of 1-Cyclopropylpiperazine is not well-understood at this time. It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and Van der Waals forces. These interactions may lead to changes in the conformation or activity of the target molecules .
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown. Piperazine derivatives have been reported to show a wide range of biological and pharmaceutical activity
Pharmacokinetics
The compound’s molecular weight (1262 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s stability may be affected by temperature, as it is recommended to be stored at 2-8°C . Additionally, the compound’s efficacy could potentially be influenced by the pH of its environment, the presence of other molecules, and the specific physiological conditions of the organism in which it is acting.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
As of now, there is no available data on the specific biochemical reactions involving 1-Cyclopropylpiperazine .
Molecular Mechanism
Current research has not identified any specific binding interactions with biomolecules, enzyme inhibition or activation, or changes in gene expression caused by this compound .
Temporal Effects in Laboratory Settings
There is limited information available on the temporal effects of this compound in laboratory settings. Details on the compound’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies are currently lacking .
Transport and Distribution
Information on any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation, is currently lacking .
Properties
IUPAC Name |
1-cyclopropylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2/c1-2-7(1)9-5-3-8-4-6-9/h7-8H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNZJIWIXRPBFAN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20406303 | |
Record name | 1-Cyclopropylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20406303 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20327-23-5 | |
Record name | 1-Cyclopropylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20406303 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Cyclopropylpiperazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What spectroscopic techniques were used to study 1-cyclopropylpiperazine and what information do they provide?
A1: The research employed Density Functional Theory (DFT) calculations, Fourier Transform-Raman (FT-Raman) spectroscopy, and Fourier Transform-Infrared (FT-IR) spectroscopy to investigate this compound [].
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